2-{[5-(4-butylbenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl]sulfanyl}-N-[(thiophen-2-yl)methyl]acetamide

• IUPAC Name: 2-[[5-(4-butylphenyl)sulfonyl-6-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(thiophen-2-ylmethyl)acetamide
• InChI: InChI=1S/C21H23N3O4S3/c1-2-3-5-15-7-9-17(10-8-15)31(27,28)18-13-23-21(24-20(18)26)30-14-19(25)22-12-16-6-4-11-29-16/h4,6-11,13H,2-3,5,12,14H2,1H3,(H,22,25)(H,23,24,26)
• InChI Key: KEWVZWHVZCIOOH-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)S(=O)(=O)C2=CN=C(NC2=O)SCC(=O)NCC3=CC=CS3
• Molecular Formula: C21H23N3O4S3
• Molecular Weight: 477.6 g/mol
• CAS No.: 1021261-26-6

Description

The compound 2-{[5-(4-butylbenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl]sulfanyl}-N-[(thiophen-2-yl)methyl]acetamide is a pyrimidinone derivative featuring a sulfanyl acetamide backbone. Its structure includes a 4-butylbenzenesulfonyl substituent at the 5-position of the pyrimidinone ring and a thiophen-2-ylmethyl group on the acetamide nitrogen. Structural validation of such compounds often employs X-ray crystallography refined via programs like SHELXL .

Biological Activity

The compound 2-{[5-(4-butylbenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl]sulfanyl}-N-[(thiophen-2-yl)methyl]acetamide is a novel organic molecule that has garnered interest in medicinal chemistry due to its potential biological activities. This article reviews the biological properties, mechanisms of action, and therapeutic potential of this compound, supported by relevant research findings and case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{16}H_{19}N_{3}O_{4}S$. Its structure features a pyrimidine ring with a sulfonyl group and a thiophene moiety, which are known to enhance biological activity through various mechanisms. The presence of the thiophene ring is particularly significant as it often contributes to increased reactivity and interaction with biological targets.

Antimicrobial Properties

Research indicates that compounds similar to this structure exhibit antimicrobial activity . The mechanism may involve the inhibition of bacterial cell wall synthesis or interference with essential metabolic pathways. For instance, derivatives containing thiophene rings have shown promising results against various bacterial strains, suggesting that our compound could also possess similar properties.

Anticancer Activity

The compound has been studied for its anticancer properties . In vitro assays have indicated that it may inhibit the proliferation of cancer cells by inducing apoptosis or cell cycle arrest. The specific pathways affected include those involving the modulation of protein kinases and transcription factors associated with cancer progression.

A notable case study demonstrated that derivatives of similar structures exhibited selective cytotoxicity against tumorigenic cell lines while sparing normal cells, highlighting their potential as targeted cancer therapies .

The biological activity of 2-{[5-(4-butylbenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl]sulfanyl}-N-[(thiophen-2-yl)methyl]acetamide can be attributed to several mechanisms:

• Enzyme Inhibition : The compound may act as an inhibitor of key enzymes involved in cellular processes, such as kinases or proteases.
• Receptor Interaction : It could bind to specific receptors, modulating their activity and affecting downstream signaling pathways.
• Reactive Oxygen Species (ROS) Modulation : Some studies suggest that compounds with similar structures can scavenge ROS, reducing oxidative stress in cells.

Table 1: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Antimicrobial	Inhibition of bacterial growth
Anticancer	Induction of apoptosis in cancer cell lines
Enzyme Inhibition	Potential inhibition of kinase activity

Case Studies

• Anticancer Efficacy : A study evaluated the effects of a related compound on human breast cancer cell lines (MDA-MB-231) and reported an IC50 value indicating significant potency against these cells .
• Antimicrobial Activity : Another investigation found that a derivative displayed effective antimicrobial properties against both Gram-positive and Gram-negative bacteria, suggesting potential for development into therapeutic agents .

Comparison with Similar Compounds

Structural Comparisons

The target compound shares a core pyrimidinone-acetamide scaffold with several analogs, differing primarily in substituents (Table 1). Key structural variations include:

• Sulfonyl Groups: The 4-butylbenzenesulfonyl group distinguishes the target compound from analogs like 2-(4-hydroxy-6-methylpyrimidin-2-ylsulfanyl)-N-(4-sulfamoylphenyl)acetamide (), which has a sulfamoylphenyl group.
• Heterocyclic Substituents : The thiophen-2-ylmethyl group contrasts with benzyl () or cyclohexenylethyl () groups. Thiophene’s aromaticity and sulfur atom may influence π-π stacking or metabolic stability compared to purely aliphatic chains .
• Pyrimidinone Modifications: Derivatives like 2-{[4-methyl-6-oxo-5-(prop-2-en-1-yl)-1,6-dihydropyrimidin-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide () feature allyl or methyl groups at the 4/5-positions, altering steric and electronic profiles .

Table 1: Structural and Physicochemical Comparison

Compound Name (Selected Substituents)	Molecular Formula	Molecular Weight	pKa (Predicted)	Key Features
Target Compound (4-butylbenzenesulfonyl, thiophen-2-ylmethyl)	C₂₄H₂₆N₄O₅S₃	546.67 g/mol	N/A	High lipophilicity, sulfur-rich
2-(4-Sulfamoylphenyl) analog ()	C₁₃H₁₄N₄O₅S₂	370.41 g/mol	~7.8*	Polar sulfamoyl group, lower MW
Cyclohexenylethyl analog ()	C₂₂H₂₅ClN₄O₅S₂	557.08 g/mol	N/A	Chlorine substituent, aliphatic chain
4-Methylphenyl analog ()	C₁₇H₁₉N₃O₂S	329.42 g/mol	7.83	Allyl group, moderate lipophilicity

*Estimated based on structural similarity to .

Crystallographic and Computational Studies

Crystal structures of related compounds (e.g., ) are refined using SHELXL, ensuring precise bond-length and angle measurements. The target compound’s structure could be similarly validated, with the thiophene ring’s planarity and sulfonyl group geometry critical for docking studies .